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Compound of Interest

Compound Name: 1H-Indole-2-carboxamide

Cat. No.: B168031 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential safety and logistical information for the

proper disposal of 1H-Indole-2-carboxamide (CAS No. 1670-84-4), a compound used in

various research applications.

Hazard and Safety Information
1H-Indole-2-carboxamide is classified as a substance that can cause skin irritation, serious

eye irritation, and may cause respiratory irritation.[1] Therefore, strict adherence to safety

protocols is mandatory during its handling and disposal.

Summary of GHS Hazard Classifications:

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315 - Causes skin irritation[1]

Serious Eye Damage/Eye

Irritation
2A

H319 - Causes serious eye

irritation[1]

Specific Target Organ Toxicity

(Single Exposure)
3

H335 - May cause respiratory

irritation[1]
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Personal Protective Equipment (PPE)
When handling 1H-Indole-2-carboxamide, especially during disposal procedures, it is crucial

to use appropriate personal protective equipment to prevent exposure.

Recommended Personal Protective Equipment:

Protection Type Specification

Eye/Face Protection
Wear safety glasses with side-shields or

chemical goggles.

Skin Protection
Wear protective gloves (e.g., nitrile rubber), and

a lab coat.

Respiratory Protection

Use a NIOSH-approved respirator with an

appropriate cartridge if ventilation is inadequate

or dust is generated.

Hand Protection Wash hands thoroughly after handling.[1][2]

Disposal Procedure
The primary method for the disposal of 1H-Indole-2-carboxamide is to send it to an approved

waste disposal plant.[1][2][3] It is imperative to follow local, state, and federal regulations

regarding chemical waste disposal.

Step-by-Step Disposal Protocol:

Containerization:

Ensure the waste 1H-Indole-2-carboxamide is stored in a suitable, closed, and properly

labeled container.

The container should be kept in a cool, dry, and well-ventilated area.[4]

Waste Collection:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b168031?utm_src=pdf-body
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4H00%2F4H48-1-ET.pdf
https://www.fishersci.com/store/msds?partNumber=CC12801DA&productDescription=1H-INDOLE-2-CARBOXYLIC+A+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/product/b168031?utm_src=pdf-body
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4H00%2F4H48-1-ET.pdf
https://www.fishersci.com/store/msds?partNumber=CC12801DA&productDescription=1H-INDOLE-2-CARBOXYLIC+A+1GR&vendorId=VN00092202&countryCode=US&language=en
https://aksci.com/sds/9314DD_SDS.pdf
https://www.benchchem.com/product/b168031?utm_src=pdf-body
https://www.lookchem.com/404.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b168031?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For spills, sweep up the solid material, avoiding dust formation, and place it into a suitable

container for disposal.[2][4][5]

Do not allow the product to enter drains, other waterways, or soil.[3]

Engage a Licensed Waste Disposal Service:

Contact a licensed hazardous waste disposal company to arrange for pickup and disposal.

Provide the waste disposal company with the Safety Data Sheet (SDS) for 1H-Indole-2-
carboxamide.

Documentation:

Maintain records of the disposal, including the date, quantity, and the name of the disposal

company, in accordance with laboratory and institutional policies.

Emergency Procedures
In the event of accidental release or exposure, follow these emergency procedures:

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[1] If not

breathing, give artificial respiration.[1] Consult a physician.[1][4]

Skin Contact: Wash off with soap and plenty of water.[1][4] Remove contaminated clothing

and wash it before reuse.[3]

Eye Contact: Rinse cautiously with water for at least 15 minutes.[1][2][5] Remove contact

lenses if present and easy to do.[1][2][5] Continue rinsing.[1][2][5] Consult a physician.[1][4]

Ingestion: Rinse mouth with water.[2][4][5] Do NOT induce vomiting.[3] Never give anything

by mouth to an unconscious person.[4] Call a physician or poison control center immediately.

[5]
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Caption: Workflow for the proper disposal of 1H-Indole-2-carboxamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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